Cas no 1487896-26-3 (2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 1487896-26-3
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 4772846
• Update Time: 2025-06-13

2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-(3-aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone
• 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C11H21N3O/c1-9-2-4-14(5-3-9)11(15)8-13-6-10(12)7-13/h9-10H,2-8,12H2,1H3
• InChI Key： FMXJQPSBIMFATH-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(C1)N)N1CCC(C)CC1

Computed Properties

• Exact Mass: 211.168462302 g/mol
• Monoisotopic Mass: 211.168462302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.6
• Molecular Weight: 211.30

Additional information on 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 1487896-26-3)

The compound 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 1487896-26-3) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both azetidine and piperidine moieties, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the key features of 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one is its heterocyclic framework, which is often associated with enhanced bioavailability and metabolic stability. This aligns with current trends in drug development, where scientists prioritize compounds with improved pharmacokinetic properties. The presence of the aminoazetidine group further enhances its reactivity, enabling it to serve as a versatile building block in combinatorial chemistry and high-throughput screening platforms.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapeutics. 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one has garnered attention for its potential role in designing allosteric inhibitors and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in drug discovery. These applications are frequently searched by researchers exploring next-generation therapeutics and targeted protein degradation strategies.

The synthesis of CAS No. 1487896-26-3 involves multi-step organic reactions, often employing amide coupling and reductive amination techniques. Its purity and stability are critical for ensuring reproducibility in experimental settings, a concern frequently raised in pharmaceutical quality control forums. Analytical methods such as HPLC and LC-MS are commonly used to characterize this compound, addressing the growing need for rigorous analytical validation in chemical research.

From a commercial perspective, 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one is available through specialized chemical suppliers catering to academic institutions and biotech companies. Its pricing and availability are often discussed in the context of research budget optimization, a recurring theme in scientific procurement discussions. Additionally, its storage conditions—typically under inert atmospheres at low temperatures—highlight the importance of chemical stability in long-term research projects.

Looking ahead, the compound’s potential extends to neuroscience research, where azetidine-containing molecules are being explored for their neuroprotective effects. This aligns with the rising interest in neurodegenerative disease therapeutics, a field that has seen exponential growth in published studies and patent filings. As such, CAS No. 1487896-26-3 represents not just a chemical entity but a gateway to innovative biomedical solutions.

In summary, 2-(3-Aminoazetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one is a compound of growing importance in both academic and industrial research. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in the realms of drug discovery and chemical biology. As the scientific community continues to explore its applications, this molecule is poised to play a pivotal role in shaping the future of therapeutic innovation.